Cas no 657395-43-2 (Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester)

• Product Name: Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester
• CAS No: 657395-43-2
• MF: C₁₂H₁₂ClF₃O₂
• MW: 280.670693397522
• CID: 1693061
• Update Time: 2024-09-02

Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester
• Butyl 4-chloro-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H12ClF3O2/c1-2-3-6-18-11(17)8-4-5-10(13)9(7-8)12(14,15)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： YYKMLSRNSHJWKU-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(Cl)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 280.04786

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 298.8±40.0 °C(Predicted)
• PSA: 26.3